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Compound of Interest

Compound Name: KDM4C-IN-1

Cat. No.: B10854823 Get Quote

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for KDM4C-IN-1?

A1: For in vitro use, DMSO is the recommended solvent for KDM4C-IN-1.

Q2: What is the solubility of KDM4C-IN-1 in DMSO?

A2: The solubility of KDM4C-IN-1 in DMSO is ≥ 3 mg/mL, which corresponds to a

concentration of ≥ 10.02 mM.[1] The exact saturation point has not been reported.

Q3: How should I prepare a stock solution of KDM4C-IN-1 in DMSO?

A3: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section of this guide. It is crucial to use anhydrous, high-purity DMSO for the best results.

Q4: What are the recommended storage conditions for KDM4C-IN-1 solutions in DMSO?

A4: For optimal stability, aliquot the DMSO stock solution into single-use volumes and store

them at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Avoid repeated freeze-thaw

cycles.

Q5: How should I store the solid form of KDM4C-IN-1?

A5: The powdered form of KDM4C-IN-1 should be stored at -20°C for up to 3 years.[1]
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Q6: My KDM4C-IN-1 precipitates when I dilute my DMSO stock in an aqueous buffer. How can

I prevent this?

A6: This is a common issue. To prevent precipitation, it is recommended to perform serial

dilutions of your DMSO stock solution in DMSO first. Then, add the final, most diluted DMSO

solution to your aqueous medium. This gradual decrease in DMSO concentration helps to

maintain the compound's solubility. Most cell lines can tolerate a final DMSO concentration of

up to 0.1%.
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Issue Potential Cause Recommended Solution

Visible particles or cloudiness

in the DMSO solution.

1. Concentration exceeds

solubility limit.2. Hygroscopic

DMSO. DMSO readily absorbs

moisture, which can reduce

solubility.3. Incomplete

dissolution.

1. Try preparing a more dilute

stock solution (e.g., 5 mM or 1

mM).2. Use a fresh, unopened

bottle of anhydrous, high-purity

DMSO.3. Gently warm the

solution in a 37°C water bath

for 5-10 minutes and vortex

thoroughly. Sonication in a

water bath for 10-15 minutes

can also aid dissolution.

Compound precipitates upon

addition to aqueous media.

"Salting out" effect. The

compound is less soluble in

the aqueous environment.

Perform serial dilutions of the

DMSO stock in DMSO before

adding to the aqueous buffer.

Ensure the final DMSO

concentration in your

experiment is as low as

possible (typically ≤ 0.1%) and

include a DMSO-only vehicle

control.

Inconsistent experimental

results.

Degradation of KDM4C-IN-1.

This can be due to improper

storage or repeated freeze-

thaw cycles.

Always aliquot stock solutions

into single-use vials to avoid

freeze-thaw cycles. Ensure

solutions are stored at the

recommended temperatures. If

a solution stored at -20°C is

over a month old, its efficacy

should be re-verified.

Quantitative Data Summary
Table 1: Solubility and Storage of KDM4C-IN-1
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Parameter Value Reference

Solubility in DMSO ≥ 3 mg/mL (≥ 10.02 mM) [1]

Storage of Powder -20°C for 3 years [1]

Storage of DMSO Solution
-80°C for 6 months-20°C for 1

month
[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
KDM4C-IN-1 in DMSO
Materials:

KDM4C-IN-1 (Molecular Weight: 299.28 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator (optional)

Procedure:

Weighing: Accurately weigh out the desired amount of KDM4C-IN-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 2.99 mg of KDM4C-IN-1.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial

containing the KDM4C-IN-1 powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes until the compound is fully dissolved.
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If the compound does not fully dissolve, gently warm the solution in a 37°C water bath for

5-10 minutes and vortex again.

For compounds that are difficult to dissolve, sonication in a water bath for 10-15 minutes

can be beneficial.

Aliquoting and Storage:

Once the KDM4C-IN-1 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).
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Caption: Workflow for the preparation and storage of KDM4C-IN-1 in DMSO.
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Caption: Simplified signaling pathways influenced by KDM4C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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